Cas no 2679831-85-5 ((2R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2679831-85-5
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 5645228
• PubChem ID: 165937363
• Update Time: 2025-10-18

(2R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679831-85-5
• EN300-28273407
• (2R,4R)-4-amino-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• (2R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C9H14N2O4/c1-2-3-15-9(14)11-5-6(10)4-7(11)8(12)13/h2,6-7H,1,3-5,10H2,(H,12,13)/t6-,7-/m1/s1
• InChI Key： LXOSXIJGLUOVKW-RNFRBKRXSA-N
• SMILES： O(CC=C)C(N1C[C@@H](C[C@@H]1C(=O)O)N)=O

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 92.9Ų

Additional information on (2R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

Research Brief on (2R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS: 2679831-85-5)

The compound (2R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS: 2679831-85-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting infectious diseases and cancer. Its unique stereochemistry and functional groups make it a versatile building block for drug discovery programs.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient four-step synthesis starting from commercially available (2R,4R)-4-hydroxyproline, achieving an overall yield of 68% with >99% ee. The researchers employed a novel protecting group strategy that significantly reduced side reactions during the allyloxycarbonylation step, which has been a historical challenge in the synthesis of this compound.

In pharmacological applications, this compound has shown promise as a precursor for the development of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. A recent patent application (WO2023051234) describes its incorporation into macrocyclic compounds that exhibit picomolar activity against HCV while maintaining excellent selectivity profiles. The (2R,4R) configuration appears crucial for optimal binding to the protease active site, as demonstrated by X-ray crystallography studies of inhibitor-enzyme complexes.

Beyond antiviral applications, researchers at several pharmaceutical companies are exploring derivatives of this compound as potential treatments for COVID-19. Preliminary in vitro data suggest that certain analogs can inhibit the SARS-CoV-2 main protease (Mpro) with IC50 values in the low nanomolar range. The presence of the allyloxycarbonyl group provides a convenient handle for further structural modifications through click chemistry approaches, enabling rapid generation of diverse compound libraries for screening.

From a drug delivery perspective, recent work has investigated the use of this compound as a component of prodrug systems. Its carboxylic acid functionality allows for esterification with various drug molecules, while the free amino group can be utilized for conjugation to targeting moieties. A 2023 study in Molecular Pharmaceutics reported improved tumor accumulation and reduced off-target effects when this compound was incorporated into antibody-drug conjugates (ADCs) targeting HER2-positive breast cancer.

Quality control and analytical method development for this compound have also seen advancements. A recent publication in Analytical Chemistry describes a robust HPLC method using chiral stationary phases that can resolve all four possible stereoisomers with baseline separation, addressing the critical need for stereochemical purity assessment in pharmaceutical applications. This method has been validated according to ICH guidelines and is being adopted by multiple contract manufacturing organizations.

Looking forward, the compound's potential extends beyond current applications. Computational studies predict favorable physicochemical properties for CNS penetration, suggesting possible utility in neurological disorders. Additionally, its structural features make it a candidate for incorporation into peptide mimetics and macrocyclic compounds targeting protein-protein interactions, an area of growing interest in drug discovery.